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Compound of Interest

Compound Name: Titanium(1V) ethoxide

Cat. No.: B8817369

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Titanium(lV) ethoxide. It offers
procedural guidance for safe handling, storage, and disposal.

Chemical Identifier:

e Name: Titanium(lV) ethoxide

e Synonyms: Tetraethyl orthotitanate, Titanium tetraethoxide, Titanium(4+) ethanolate[1][2]
e CAS Number: 3087-36-3[1]

Hazard Identification and First Aid

Titanium(lV) ethoxide is a flammable and moisture-sensitive liquid that can cause irritation to
the eyes, skin, and respiratory tract.[1][2] It may also cause central nervous system depression.

[1]
First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical aid if irritation develops or persists.[1]
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 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1] This product reacts with water in the stomach to form ethanol.[3]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to ensure personal safety when handling

Titanium(lV) ethoxide.

PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Chemical safety goggles or
eyeglasses with side
protection. A face shield may

also be necessary.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1] Contact

lenses should not be worn.[3]

Hand Protection

Neoprene or nitrile rubber

gloves.

Check for impermeability

before use.

Skin and Body Protection

Flame retardant antistatic
protective clothing. Lab coat
and appropriate protective
clothing to prevent skin

exposure.[1]

Non-static clothing with no
metallic fasteners is
recommended for large-scale

use.[2]

Respiratory Protection

A NIOSH-certified organic
vapor respirator with a black
cartridge is required when
vapors or aerosols are

generated.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[1]

Operational and Disposal Plans

Handling and Storage:
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» Handle in a well-ventilated area, preferably in a chemical fume hood.[1]
e Ground and bond containers when transferring material to prevent static discharge.[1][3]
e Use non-sparking tools and explosion-proof equipment.[1][4]

o Keep containers tightly closed and store in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[1][5]

o This material is moisture-sensitive; store under an inert atmosphere.[5][6]
Spill Management:

e Remove all sources of ignition.

o Evacuate personnel from the spill area.

o Ensure adequate ventilation.

o Wear appropriate PPE as outlined above.

e Absorb the spill with an inert, non-combustible material such as sand or earth.

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[5][7]

Disposal:
» Dispose of waste in accordance with federal, state, and local regulations.[1]
e Waste is classified as hazardous.[5]

o Empty containers may retain product residue and can be dangerous. Do not reuse empty
containers.[1]

o Disposal can be carried out by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[4]
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Experimental Workflow: Handling and Disposal of
Titanium(lV) Ethoxide

The following diagram outlines the standard operating procedure for safely handling and
disposing of Titanium(lV) ethoxide in a laboratory setting.

Workflow for Safe Handling and Disposal of Titanium(IV) Ethoxide

Emergency Response (Spill)

Dispose of Waste via
Licensed Chemical Disposal Service
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Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
e 4
5
6
7

. isg.ku.edu.tr [isg.ku.edu.tr]
. datasheets.scbt.com [datasheets.scbt.com]

. gelest.com [gelest.com]

chemicalbook.com [chemicalbook.com]

. assets.thermofisher.cn [assets.thermofisher.cn]
. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Titanium(lV) Ethoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817369#personal-protective-equipment-for-
handling-titanium-iv-ethoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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